Cas no 1402238-26-9 (3-Chloro-4-fluoro-5-methylphenylboronic acid, pinacol ester)

• Product Name: 3-Chloro-4-fluoro-5-methylphenylboronic acid, pinacol ester
• CAS No: 1402238-26-9
• MF: C₁₃H₁₇BClFO₂
• MW: 270.535286664963
• MDL: MFCD20231468
• CID: 2156938
• PubChem ID: 56776846
• Update Time: 2024-11-05

3-Chloro-4-fluoro-5-methylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoro-5-methylphenylboronic acid,pinacol ester
• 2-(3-CHLORO-4-FLUORO-5-METHYLPHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• FCH2845877
• PC412307
• 3-Chloro-4-fluoro-5-methylphenylboronic acid, pinacol ester
• CS-0176367
• SY346678
• 3-Chloro-4-fluoro-5-methylphenylboronic acid pinacol ester
• MFCD20231468
• AKOS025293772
• BS-26834
• 1402238-26-9
• AT16651

• MDL： MFCD20231468
• Inchi： 1S/C13H17BClFO2/c1-8-6-9(7-10(15)11(8)16)14-17-12(2,3)13(4,5)18-14/h6-7H,1-5H3
• InChI Key： SQMNTCNOVKTKEY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=C(B2OC(C)(C)C(C)(C)O2)C=1)F

Computed Properties

• Exact Mass: 270.0994158g/mol
• Monoisotopic Mass: 270.0994158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 341.1±42.0 °C at 760 mmHg
• Flash Point: 218.5±28.7 °C

3-Chloro-4-fluoro-5-methylphenylboronic acid, pinacol ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃